N-(3,4-dimethylphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide

• IUPAC Name: pyridin-4-ylmethyl 2-(3-chlorophenyl)-1-oxoisoquinoline-4-carboxylate
• InChI: InChI=1S/C22H15ClN2O3/c23-16-4-3-5-17(12-16)25-13-20(18-6-1-2-7-19(18)21(25)26)22(27)28-14-15-8-10-24-11-9-15/h1-13H,14H2
• InChI Key: OHUOHBHRXNKNFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN(C2=O)C3=CC(=CC=C3)Cl)C(=O)OCC4=CC=NC=C4
• Molecular Formula: C22H15ClN2O3
• Molecular Weight: 390.8 g/mol

Description

N-(3,4-dimethylphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide, commonly known as DPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DPTA belongs to the class of pyrazin-2-ylthioacetamides and is known for its ability to modulate the activity of certain enzymes and receptors in the human body. In

Mechanism of Action

The mechanism of action of DPTA involves its ability to modulate the activity of certain enzymes and receptors in the human body. DPTA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. DPTA has also been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), a receptor that is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
DPTA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). DPTA has also been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPTA in lab experiments is its ability to modulate the activity of specific enzymes and receptors in the human body. This makes it a valuable tool for studying the role of these enzymes and receptors in various diseases and conditions. However, one limitation of using DPTA in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on DPTA. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer, as DPTA has been shown to have anti-cancer properties. Additionally, further research is needed to better understand the mechanism of action of DPTA and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of DPTA involves the reaction of 3,4-dimethylphenylamine with 2-bromoacetyl chloride to yield 3,4-dimethylphenylacetamide. This intermediate is then reacted with 3-phenylthio-2-pyrazinylamine in the presence of a base to yield DPTA. The overall yield of this reaction is approximately 50%.

Scientific Research Applications

DPTA has been extensively studied in scientific research due to its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. DPTA has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.